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Compound of Interest

Compound Name: Cobalt(ll) phosphate octahydrate

Cat. No.: B079351

An In-depth Technical Guide on the Core Physical and Chemical Properties of Cobalt(ll)
Phosphate Octahydrate (Co3(PQOa4)2-8H20)

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the fundamental physical and
chemical properties of cobalt(ll) phosphate octahydrate. The information is curated for
professionals in scientific research and development, with a focus on presenting quantitative
data, experimental context, and logical workflows to support advanced applications in materials
science, catalysis, and beyond.

Physical Properties

Cobalt(ll) phosphate octahydrate is a hydrated inorganic compound characterized by its
distinct color and limited solubility in aqueous solutions. Its physical attributes are foundational
to its handling, processing, and application in various fields.

General Characteristics

The compound typically presents as a reddish-purple or violet crystalline powder.[1][2][3][4] Its
vibrant color is a characteristic of cobalt(ll) compounds and has led to its use as a pigment,
known as cobalt violet.[2][5][6]

Quantitative Physical Data
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A summary of the key quantitative physical properties of Cos3(POa4)2-8H20 is presented in Table
1. This data is essential for stoichiometric calculations, material density considerations, and
predicting its behavior in different physical systems.

Table 1: Summary of Physical Properties of Co3(PQOa4)2-:8H20

Property Value Citations
Molecular Formula Co03(P04)2:8H20 [1107]
Molar Mass 510.86 g/mol [4107118]

Reddish-purple / Violet
Appearance _ [11[21[3][4]
crystalline powder

Density 2.769 g/cm3 [2][3][4]
Melting Point ~200°C (Decomposes) [4]
- Slightly soluble / Practically
Water Solubility , [1]14][°]10]
insoluble
Acid Solubility Soluble in mineral acids [11[41191[10]
Crystallography

The crystal structure of cobalt phosphate hydrates is complex and varies with the degree of
hydration. While specific crystallographic data for the octahydrate (8H20) is not detailed in the
provided results, studies on related hydrates offer valuable insight. The tetrahydrate form,
Co3(P0a4)2:4H:20, is isotypic with the mineral hopeite and crystallizes in an orthorhombic
system.[11][12] This structure contains two distinct cobalt(ll) ion coordination environments:
one with a distorted tetrahedral geometry and another with a distorted octahedral geometry.[11]
[12]

The anhydrous form, Cos(POa)2, crystallizes in the monoclinic P21/c space group.[13][14] In
this structure, the cobalt ions occupy both six-coordinate (octahedral) and five-coordinate sites.
[5] The transition between these hydrated and anhydrous forms involves significant structural
rearrangement, driven by the loss of water molecules.
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Chemical Properties

The chemical behavior of Co3(POa4)2-8H20 is largely defined by its reactivity with acids, its
thermal stability, and its spectroscopic signature.

Reactivity and Solubility

As noted, cobalt(ll) phosphate octahydrate is only slightly soluble in water but readily
dissolves in mineral acids.[1][4][9] This reactivity is due to the protonation of the phosphate
anion by the strong acid, which shifts the solubility equilibrium. The typical reaction with a
strong acid (H*) is as follows:

Co3(POa)2(s) + 6H*(aq) —» 3Co2*(aq) + 2HsPOa(aq)

Thermal Stability and Decomposition

Upon heating, cobalt(ll) phosphate octahydrate undergoes thermal decomposition. The initial
and most significant event is the loss of its eight water molecules of crystallization to form the
anhydrous Cos3(PQOa4)2.[5] This dehydration process typically begins around 200°C.[4] Further
heating to much higher temperatures will ultimately decompose the phosphate itself. The
stability of metal carbonates and nitrates against thermal decomposition is known to increase
down a group as the polarizing power of the cation decreases; a similar principle applies here,
where the Co2?* ion polarizes the phosphate group.[15][16]

Spectroscopic Profile

Spectroscopic analysis provides a fingerprint of the compound's chemical structure and
bonding environments. Raman and X-ray Photoelectron Spectroscopy (XPS) are powerful
techniques for characterizing cobalt phosphate materials. Key spectroscopic data are
summarized in Table 2.

Table 2: Spectroscopic Data for Cobalt Phosphate Compounds
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Technique & Peak Position / ) o
Assignment Citations
Analyte Range
Raman Spectroscopy
O-H stretching and
Co3(P04)2:8H20 ~3440 cm* bending from water [17]
molecules
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stretching of
~1000 cm~t [18]
phosphate (PO43")
ligands
575 cm~! and 660 Co-O stretching (171
cm~—?t vibrations
XPS
Co 2ps/2 (confirms
Anhydrous Co3(POa)2 785.2 eV [19]

Co2* oxidation state)

Co 2pa/2 (confirms

801.1 eV o [19]
Coz?* oxidation state)
P 2p (confirms P>+

136.9 eV o [19]
oxidation state)

534.9 eV O 1s [19]

Experimental Protocols

The synthesis and characterization of Cos(POa)2-8H20 involve standard laboratory techniques.
The following protocols are generalized methodologies for its preparation and analysis.

Synthesis via Aqueous Precipitation

This method is the most common for producing cobalt(ll) phosphate hydrates.[5]

e Preparation of Solutions: Prepare two separate aqueous solutions.
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o Solution A: A soluble cobalt(ll) salt, such as cobalt(ll) chloride (CoClz) or cobalt(ll) nitrate
(Co(NO3)z2).

o Solution B: A soluble phosphate salt, such as sodium phosphate (NasPOQOa) or disodium
hydrogen phosphate (NazHPOa).

» Precipitation: Slowly add Solution B to Solution A with constant stirring. A reddish-purple
precipitate of Co3(POa4)2-8H20 will form immediately.

« |solation: Age the precipitate in the mother liquor for a designated time to ensure complete
reaction and particle growth.

e Washing: Filter the solid product using a Buchner funnel. Wash the precipitate several times
with deionized water to remove any soluble impurities and counter-ions.

e Drying: Dry the final product at ambient temperature or in a desiccator. Avoid high-
temperature drying to prevent premature dehydration.

Characterization by Thermal Gravimetric Analysis (TGA)

TGA is used to study the thermal decomposition and determine the water content of the
hydrate.

o Sample Preparation: Place a small, accurately weighed amount (typically 5-10 mg) of the
Co03(P0Oa4)2:8H20 powder into a TGA crucible (e.g., alumina or platinum).

¢ Instrument Setup: Place the crucible onto the TGA's high-precision balance. Purge the
furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate.

e Analysis: Heat the sample from ambient temperature to a final temperature (e.g., 800°C) at a
controlled, linear heating rate (e.g., 10 °C/min).

o Data Interpretation: Record the sample's mass as a function of temperature. The resulting
curve will show distinct mass loss steps corresponding to the sequential loss of water
molecules. The stoichiometry of hydration can be confirmed from the percentage of mass
lost.
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Workflows and Pathways

Visualizations of experimental and logical processes are critical for understanding the lifecycle
of a chemical compound from synthesis to analysis.

Synthesis and Characterization Workflow for Cos(PO4)2-8H20

Synthesis Characterization
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(Water Vapor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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